Cas no 1402249-02-8 (tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1402249-02-8
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD21332898
• CID: 1056914
• Update Time: 2025-08-05

tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1-Boc-4-amino-3-piperidinemethanol
• 1-​Piperidinecarboxylic acid, 4-​amino-​3-​(hydroxymethyl)​-​, 1,​1-​dimethylethyl ester, (3R,​4S)​-​rel-
• TRA0030173
• tert-butyl 4-amino-3-(hydroxymethyl)piperidine-1-carboxylate
• TERT-BUTYL (3S,4R)-4-AMINO-3-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
• tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate
• cis-1-Boc-4-amino-3-hydroxymethyl-piperidine

• MDL： MFCD21332898
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-9(12)8(6-13)7-14/h8-9,14H,4-7,12H2,1-3H3/t8-,9-/m0/s1
• InChI Key： JJYWLFQRQOTSKA-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]([C@H](CO)C1)N)=O

Computed Properties

• Exact Mass: 230.16300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 75.8

Experimental Properties

• Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (67 g/l) (25 º C),
• PSA: 75.79000
• LogP: 1.20120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate

Introduction to Tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1402249-02-8)

Tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1402249-02-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The presence of both amino and hydroxymethyl functional groups makes it a versatile intermediate, facilitating the creation of complex pharmacophores essential for medicinal applications.

The compound's molecular structure, featuring a piperidine ring with substituents at specific positions, contributes to its reactivity and potential biological activity. The tert-butyl group provides steric hindrance, influencing the compound's interactions with biological targets, while the cis configuration of the functional groups enhances its binding affinity to certain receptors. These structural attributes make it a valuable building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the piperidine scaffold exhibit potential in modulating various cellular processes, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate suggests its utility in developing drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological profiles. For instance, modifications at the amino and hydroxymethyl positions can lead to compounds with improved solubility, metabolic stability, and target specificity. Such advancements are critical in the quest for more effective and safer therapeutic interventions.

The synthesis of tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a piperidine core, followed by introducing the tert-butyl group and subsequent modifications at the 4-amino and 3-hydroxymethyl positions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies have revealed insights into how different substituents influence its interactions with biological targets. These findings have guided the design of novel analogs with improved pharmacokinetic properties. Additionally, high-throughput screening methods have been utilized to identify promising derivatives for further development.

The pharmaceutical industry has shown particular interest in tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate due to its potential as an intermediate in drug discovery programs. Its structural versatility allows for the rapid generation of diverse molecular libraries, which can be screened for biological activity. This approach has led to several promising candidates that are being evaluated for their therapeutic efficacy in preclinical studies.

In conclusion, tert-butyl cis-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.